Cas no 41340-35-6 (2-(6-chloro-1H-indol-3-yl)ethan-1-ol)

• Product Name: 2-(6-chloro-1H-indol-3-yl)ethan-1-ol
• CAS No: 41340-35-6
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• MDL: MFCD11617189
• CID: 1006429
• PubChem ID: 13134936
• Update Time: 2025-06-09

2-(6-chloro-1H-indol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1H-Indole-3-ethanol
• 1H-INDOLE-3-ETHANOL,6-CHLORO-
• 2-(6-chloro-1H-indol-3-yl)ethanol
• 2-(6-chloro-1H-indol-3-yl)ethan-1-ol
• AKOS006315538
• SCHEMBL24452687
• EN300-1982672
• DTXSID20520997
• 41340-35-6

• MDL： MFCD11617189
• Inchi： 1S/C10H10ClNO/c11-8-1-2-9-7(3-4-13)6-12-10(9)5-8/h1-2,5-6,12-13H,3-4H2
• InChI Key： VBRZCUSAPANGLA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2CCO

Computed Properties

• Exact Mass: 195.0450916g/mol
• Monoisotopic Mass: 195.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 36Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 2-(6-chloro-1H-indol-3-yl)ethan-1-ol

Introduction to 2-(6-Chloro-1H-indol-3-yl)ethan-1-ol (CAS No. 41340-35-6)

2-(6-Chloro-1H-indol-3-yl)ethan-1-ol, with the CAS number 41340-35-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 6-chloroindole moiety and an ethan-1-ol functional group. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 2-(6-Chloro-1H-indol-3-yl)ethan-1-ol is particularly intriguing due to the presence of the indole ring, a common motif in many biologically active molecules. The indole ring is known for its involvement in various physiological processes, including neurotransmission and cell signaling. The addition of a chlorine atom at the 6-position of the indole ring can significantly influence the compound's pharmacological properties, such as its solubility, stability, and binding affinity to specific receptors.

Recent studies have explored the potential of 2-(6-Chloro-1H-indol-3-yl)ethan-1-ol in various therapeutic areas. One notable area of research is its potential as an antidepressant. Indole derivatives have been shown to exhibit antidepressant-like effects by modulating serotonin levels in the brain. The chlorine substitution at the 6-position may enhance this activity by altering the compound's interaction with serotonin receptors, potentially leading to improved efficacy and reduced side effects.

In addition to its antidepressant properties, 2-(6-Chloro-1H-indol-3-yl)ethan-1-ol has also been investigated for its anti-inflammatory and analgesic effects. Indole compounds are known to possess anti-inflammatory properties by inhibiting pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX). The presence of the ethan-1-ol group may further enhance these effects by improving the compound's bioavailability and tissue penetration.

The pharmacokinetic profile of 2-(6-Chloro-1H-indol-3-yl)ethan-1-ol is another important aspect of its therapeutic potential. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilic nature allows it to cross biological membranes easily, while the hydroxyl group provides sufficient polarity to ensure adequate solubility in aqueous environments. These characteristics make it a promising candidate for oral administration and sustained-release formulations.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(6-Chloro-1H-indol-3-yl)ethan-1-ol in treating various conditions. Preliminary results from phase I trials have demonstrated that the compound is well-tolerated by patients, with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.

Beyond its direct therapeutic applications, 2-(6-Chloro-1H-indol-3-yl)ethan-1-ol has also been used as a building block in the synthesis of more complex molecules. Its versatile reactivity makes it a valuable intermediate in organic synthesis, enabling researchers to create a wide range of derivatives with tailored biological activities. This synthetic flexibility has led to the development of novel compounds with enhanced pharmacological profiles and reduced toxicity.

In conclusion, 2-(6-Chloro-1H-indol-3-yl)ethan-1-o-l (CAS No. 41340-35-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and synthetic versatility make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical science.